1-cyclopropyl-4-((1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one

• IUPAC Name: 1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one
• InChI: InChI=1S/C19H22N2O4/c1-11-6-15(8-18(22)21(11)14-4-5-14)25-16-9-20(10-16)19(23)17-7-12(2)24-13(17)3/h6-8,14,16H,4-5,9-10H2,1-3H3
• InChI Key: VWXMCGSLNHUPEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)C(=O)C4=C(OC(=C4)C)C
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• CAS No.: 2034289-87-5

Description

1-cyclopropyl-4-((1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H22N2O4 and its molecular weight is 342.395. The purity is usually 95%.
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Biological Activity

1-Cyclopropyl-4-((1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one is a novel compound that has garnered attention for its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}N_{2}O_{3}$, with a molecular weight of approximately 326.39 g/mol. The structure includes a pyridine ring, a cyclopropyl group, and an azetidine moiety, which contribute to its unique biological profile.

Research indicates that this compound may interact with various biological targets, including:

• Enzyme Inhibition : The compound exhibits inhibition against cyclooxygenase enzymes (COX), particularly COX-2, which is implicated in inflammatory processes. Inhibition of COX-2 can lead to reduced inflammation and pain relief .
• Angiogenesis Modulation : It has been noted for its potential to inhibit vascular endothelial growth factor (VEGF) signaling pathways, which are crucial in tumor angiogenesis. This inhibition may contribute to its anticancer properties .

Anticancer Properties

In vitro studies have demonstrated that the compound can suppress the proliferation of cancer cell lines. For instance, it was found to inhibit VEGF-stimulated proliferation in human umbilical vein endothelial cells with an IC50 value of 0.30 nM .

Anti-inflammatory Effects

The compound has shown promise as an anti-inflammatory agent by effectively blocking COX-2 activity. This property is particularly beneficial in conditions characterized by chronic inflammation such as arthritis .

Case Studies

• In Vitro Studies : A study evaluating the compound's effects on various cancer cell lines revealed significant cytotoxicity, primarily through the induction of apoptosis. The results indicated that the compound could be a potential candidate for further development in cancer therapeutics.
• Animal Models : In vivo studies using mouse xenograft models demonstrated that oral administration of the compound significantly inhibited tumor growth compared to controls, supporting its potential application in cancer treatment .

Data Table: Summary of Biological Activities

Activity Type	Target/Mechanism	IC50 Value	Reference
Anticancer	VEGF receptor inhibition	0.30 nM
Anti-inflammatory	COX-2 inhibition	Not specified
Cytotoxicity	Various cancer cell lines	Significant